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Compound of Interest

Compound Name: Procyanidin B8

Cat. No.: B153742 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and the integrity of experimental outcomes.

This guide provides essential, immediate safety and logistical information for handling

Procyanidin B8. Adherence to these procedural steps will minimize risk and ensure proper

disposal, fostering a culture of safety and responsibility in your laboratory. While Procyanidins

are not always classified as hazardous substances, their toxicological properties may not be

thoroughly investigated, warranting a cautious approach.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety when handling

Procyanidin B8. The following equipment is recommended based on general safety protocols

for similar chemical compounds.[1]
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye Protection
Safety glasses with side-

shields or safety goggles

Should conform to EU EN 166

or US NIOSH standards.

Always wear when handling

Procyanidin B8 powder or

solutions.[1]

Hand Protection
Compatible chemical-resistant

gloves

The specific glove material

should be impermeable and

resistant to the substance.[1]

Nitrile or butyl rubber gloves

are a common

recommendation for handling

fine chemicals.[1] Always

inspect gloves for tears or

holes before use.[1] The exact

breakthrough time should be

confirmed with the glove

manufacturer.[2]

Body Protection Laboratory coat

A standard lab coat must be

worn to protect skin and

personal clothing from

potential splashes or spills.[1]

[3]

Respiratory Protection
NIOSH-approved respirator (if

applicable)

Generally not required for

small quantities under well-

ventilated conditions, such as

in a chemical fume hood.[1][3]

A respirator is recommended if

dust may be generated or

when working in poorly

ventilated areas.[1]

Hazard Identification and Physicochemical Properties
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While a specific Safety Data Sheet (SDS) for Procyanidin B8 is not widely available, data from

related procyanidins (B1, B2, B3, B5) suggest that it should be handled as a potential irritant.[4]

[5][6] Procyanidin B1, for instance, is classified as causing serious eye damage.[2]

Property Data

Molecular Formula C₃₀H₂₆O₁₂[7]

Molecular Weight 578.52 g/mol [7]

GHS Hazard Statements (based on related

compounds)

H315: Causes skin irritation.[4][5][6] H318/H319:

Causes serious eye damage/irritation.[2][4][5][6]

H335: May cause respiratory irritation.[4][5][6]

Precautionary Statements (based on related

compounds)

P280: Wear protective gloves/eye

protection/face protection.[2][4]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2][4]

Operational Plan: Handling and Disposal Workflow
A systematic approach to handling and disposal is essential for laboratory safety and

environmental responsibility. The following workflow outlines the key steps from preparation to

final disposal of Procyanidin B8.[1]
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Preparation

Handling & Use

Waste Management & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Weigh Solid Carefully to Minimize Dust

Proceed to Handling

Dissolve in Appropriate Solvent (e.g., DMSO, Ethanol)

Perform Experiment

Segregate Waste (Solid, Liquid, Sharps)

End of Experiment

Collect in Labeled, Sealed Containers

Triple Rinse Empty Containers

Dispose via Licensed Service (Consult EHS)

Spill Cleanup First Aid for Exposure

Click to download full resolution via product page

Caption: Operational Workflow for Procyanidin B8 Handling and Disposal.
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Procedural Guidance for Safe Handling
Preparation

Review the Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for the

specific Procyanidin product.[1] If an SDS for Procyanidin B8 is unavailable, consult the

SDS for similar compounds like Procyanidin B1 or B2 and handle with caution.[2][5][8]

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.[1]

Ventilation: Ensure you are working in a well-ventilated area, such as a chemical fume hood,

especially when handling the powder form to avoid dust inhalation.[1][3]

Experimental Protocol: Preparation of Stock Solution Procyanidin B2, a similar compound, is

soluble in organic solvents like ethanol, DMSO, and dimethyl formamide (DMF) at

approximately 30 mg/ml, and in PBS (pH 7.2) at about 10 mg/ml.[8] This protocol is based on

these properties.

Purge a vial with an inert gas (e.g., argon or nitrogen) to prevent oxidation.

Carefully weigh the required amount of Procyanidin B8 crystalline solid, avoiding dust

generation.[1]

Add the solvent of choice (e.g., DMSO) slowly to the solid to avoid splashing.[1]

Vortex or sonicate gently until the solid is completely dissolved.

For biological experiments, make further dilutions of the stock solution into aqueous buffers

or isotonic saline. Ensure the residual amount of organic solvent is insignificant, as it may

have physiological effects.[8]

Aqueous solutions are not recommended for storage for more than one day.[8] For long-term

stability, store stock solutions at -20°C.[1]

Emergency Plans: Spills and Exposure
Spill Management
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Evacuate the immediate area if the spill is large or generates significant dust.

Wear appropriate PPE, including a respirator if necessary.[1]

Contain the spill and collect the material using a method that does not generate dust. For

small powder spills, use a wet paper towel.[1] For larger spills, gently sweep up the material.

[3]

Place the collected material and any contaminated items (e.g., paper towels, gloves) into a

suitable, closed, and labeled container for disposal as chemical waste.[1][3]

Wash the spill area with soap and water.[4]

First Aid for Exposure

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[5]

Skin Contact: Remove contaminated clothing. Wash off the affected area with soap and

plenty of water.[1][5] Get medical attention if irritation develops.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[1] If

breathing has stopped, give artificial respiration. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate medical

advice.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Characterization: Treat all Procyanidin B8 waste and contaminated materials as

chemical waste unless otherwise specified by your institution's Environmental Health and

Safety (EHS) office.[1]
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Waste Segregation: Do not mix procyanidin waste with other chemical waste streams unless

permitted by your EHS office.[10] Keep it separate from incompatible materials like strong

oxidizing agents.[10]

Containerization:

Solid Waste: Collect pure powder and lightly contaminated solids (e.g., weighing paper,

wipes) in a sealed, clearly labeled container.[10]

Liquid Waste: Collect solutions in a sealable, leak-proof container.[10]

Sharps: Dispose of any contaminated sharps (needles, scalpels) in a designated sharps

container.[10]

Empty Containers: "Triple rinse" empty containers. The first rinse should be collected and

disposed of as chemical waste. Subsequent rinses with water can typically be discarded

down the drain, but confirm this with local EHS guidelines.[10] Deface the original label on

the empty, rinsed container before recycling or disposal.[10]

Final Disposal: Disposal must be conducted according to official federal, state, and local

regulations.[1] Arrange for pickup from your institution's EHS department.[10] Do not dispose

of Procyanidin B8 in the regular trash or wash it down the drain.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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